Cas no 2106432-45-3 (3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro-)

3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- is a bicyclic amine derivative featuring a unique structural framework combining an oxa-aza bicyclic core with a difluorinated propylamine side chain. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid bicyclic scaffold, which can enhance binding selectivity and metabolic stability. The presence of β,β-difluoro substitution may improve lipophilicity and influence pharmacokinetic properties. Its structural features make it a potential intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. The compound’s well-defined stereochemistry further supports its utility in stereoselective synthesis.
3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- structure
2106432-45-3 structure
Product Name:3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro-
CAS No:2106432-45-3
MF:C9H16F2N2O
MW:206.232949256897
CID:5296495
Update Time:2025-10-29

3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-{3-oxa-8-azabicyclo[3.2.1]octan-8-yl}propan-1-amine
    • 2,2-Difluoro-3-(3-oxa-8-azabicyclo[3.2.1]octan-8-yl)propan-1-amine
    • 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro-
    • Inchi: 1S/C9H16F2N2O/c10-9(11,5-12)6-13-7-1-2-8(13)4-14-3-7/h7-8H,1-6,12H2
    • InChI Key: BSXAGZBZGFNPEX-UHFFFAOYSA-N
    • SMILES: FC(CN)(CN1C2COCC1CC2)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.5

3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- Pricemore >>

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Additional information on 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro-

Comprehensive Overview of 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- (CAS No. 2106432-45-3)

The compound 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- (CAS No. 2106432-45-3) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an oxa-azabicyclo core with a difluorinated propanamine side chain, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioisostere for optimizing drug pharmacokinetics, given the strategic incorporation of fluorine atoms to enhance metabolic stability and binding affinity.

In recent years, the demand for fluorinated compounds like 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- has surged due to their role in addressing challenges in medicinal chemistry. Fluorination is a key strategy for improving drug-like properties, such as membrane permeability and resistance to oxidative degradation. This aligns with trending topics like "fluorine in drug design" and "next-generation bioactive molecules," which dominate academic and industrial discussions. The CAS No. 2106432-45-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research.

The synthesis of 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- typically involves multi-step organic transformations, including cyclization and selective fluorination protocols. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and scalability, addressing common queries like "efficient synthesis of fluorinated bicyclic amines." These methodologies are critical for industries aiming to reduce environmental impact while maintaining cost-effectiveness—a priority highlighted in green chemistry initiatives.

Applications of this compound extend beyond pharmaceuticals. Its rigid bicyclic scaffold is valuable in agrochemicals and functional materials, where stability and specificity are paramount. For instance, its incorporation into ligand design for catalysis or supramolecular chemistry has been explored, resonating with searches for "novel heterocyclic building blocks." The β,β-difluoro moiety also offers unique electronic effects, making it a candidate for proton-coupled electron transfer (PCET) studies—an area gaining traction in energy storage research.

Quality control and analytical characterization of CAS No. 2106432-45-3 rely on techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure compliance with regulatory standards, a topic frequently queried as "analytical validation of fluorinated intermediates." Furthermore, computational modeling studies predict its conformational behavior and intermolecular interactions, bridging experimental data with AI-driven drug discovery trends.

In conclusion, 3-Oxa-8-azabicyclo[3.2.1]octane-8-propanamine, β,β-difluoro- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications and alignment with sustainable synthesis goals position it as a compound of enduring scientific and industrial interest. As research evolves, this molecule is poised to play a pivotal role in answering pressing questions about molecular design and functional material development.

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